Tripeptide-1 kollaren

Specification

• Molecular Formula: C14H24N6O4
• Molecular Weight: 340.5

Introduction

Chemical Structure and Composition

Tripeptide-1 kollaren, also known as glycyl-L-histidyl-L-lysine (GHK), is a small peptide composed of three amino acids: glycine, histidine, and lysine. Originally isolated from human plasma in 1973 by Pickart and Thaler, this tripeptide has a molecular weight of approximately 340.5 Daltons with the molecular formula C14H24N6O4. In its pure form, tripeptide-1 appears as a white powder that is water-soluble.

The expression "tripeptides consisting of the amino acids glycine, histidine and lysine" specifically refers to the sequence Gly-His-Lys, the amino acids of which may exist in D, L, or DL forms. The cosmetic ingredient "Kollaren-CPP" (INCI name: tripeptide-1) is this tripeptide conjugated to acetic acid (acetate), often in complex with zinc.

Biological Origin and Significance

Tripeptide-1 is naturally present in human biological fluids including plasma, saliva, and urine, though its concentration decreases significantly with age. This age-related decline correlates with visible signs of skin aging, making supplementation through topical application particularly relevant for mature skin.

The peptide was first recognized for its wound-healing properties in 1985 by Maquart et al., and by 1999, researchers concluded that GHK or its copper complex functioned as an activator of tissue remodeling. Since 1997, copper tripeptide-1 has been referred to as one of the most effective skin regeneration ingredients in cosmetic formulations.

Mechanism of Action

Tripeptide-1 kollaren operates through multiple pathways to improve skin health and appearance:

Collagen Stimulation

The primary mechanism of action for tripeptide-1 is its ability to stimulate collagen synthesis. Several in vitro and in vivo studies have demonstrated that tripeptide-1 kollaren promotes the production of collagen and glycosaminoglycans (GAGs). This action is particularly significant as collagen degradation is a hallmark of aging skin.

The peptide functions as a signaling molecule that promotes regular collagen synthesis in normal skin while facilitating the degradation of extra-large collagen aggregates in scars. This dual action contributes to improved skin texture and appearance.

Carrier Function

Tripeptide-1 primarily functions as a carrier peptide, helping to stabilize and deliver copper ions to cells. This copper-binding capacity is essential for its biological activity, as copper serves as a cofactor for numerous enzymes involved in tissue remodeling and repair. The histidine residue in tripeptide-1 provides the primary binding site for copper ions, forming a stable coordination complex known as GHK-Cu.

Antioxidant and Protective Properties

Tripeptide-1 exhibits significant antioxidant activity, particularly in detoxifying reactive carbonyl species (RCS) of free radicals. Laboratory tests have shown 97% DNA protection, indicating that tripeptide-1 helps protect skin DNA from UVA-induced damage, thereby preventing signs of photo-aging.

Dermatological Applications

Tripeptide-1 kollaren offers numerous benefits when incorporated into skincare formulations:

Anti-Aging Effects

As humans age, collagen—the protein responsible for skin firmness and elasticity—undergoes degradation. Studies have demonstrated that tripeptide-1 kollaren can counteract this process by stimulating the synthesis of extracellular matrix proteins. Regular application helps reduce the appearance of fine lines and wrinkles while improving skin firmness.

Skin Repair and Regeneration

Tripeptide-1 kollaren accelerates wound healing and skin repair through multiple mechanisms:

• Stimulation of cell migration and proliferation

• Enhancement of extracellular matrix synthesis

• Modulation of inflammatory responses

• Promotion of angiogenesis

This skin-repairing peptide can help refine superficial scar tissue, even skin tone, and benefit those with acne, age spots, broken capillaries, and rosacea.

Clinical Studies Data

Research findings on tripeptide-1 and its derivatives demonstrate significant efficacy in improving skin parameters. The following table summarizes key findings from clinical studies:

Study Parameter	Tripeptide-1 Effect	Study Type
Collagen Synthesis	Increased collagen production and reduced MMP expression	In vitro cell study
Transepidermal Water Loss (TEWL)	Significant reduction after 12 weeks (p<0.05)	Randomized controlled trial
Procollagen Type I Peptide	Significant increase at 250-500 μg/mL concentrations	Laboratory analysis
Skin Hydration	Improvement, especially in subjects under 50 years	Clinical assessment
Elastase Inhibition	Significant increase in anti-elastase activity	Enzyme inhibition assay

Synergistic Formulations

Recent research indicates that tripeptide-1 exhibits enhanced efficacy when combined with other active ingredients:

• GHK-Cu and hyaluronic acid demonstrate synergistic effects on collagen IV upregulation

• When formulated with zinc (as in Kollaren-CPP), the peptide shows increased stability and bioactivity

• Derivatives like palmitoyl tripeptide-1 offer improved skin penetration while maintaining biological activity

Derivatives and Related Peptides

Tripeptide-1 serves as a core molecule for developing more specialized ingredients with targeted applications:

Copper Tripeptide-1 (GHK-Cu)

When complexed with copper ions, tripeptide-1 forms GHK-Cu, which exhibits enhanced wound healing and anti-inflammatory properties. This complex has been studied extensively for its role in:

• Modulating matrix metalloproteinase expression

• Stimulating the production of collagen, elastin, and glycosaminoglycans

• Supporting the growth and functions of dermal fibroblasts

Recent studies have demonstrated that GHK-Cu, in combination with hyaluronic acid, has a positive impact on collagen IV synthesis, which is particularly important for maintaining the integrity of the dermal-epidermal junction.

Palmitoyl Tripeptide-1

By attaching a palmitic acid to tripeptide-1, scientists have created palmitoyl tripeptide-1, which offers improved skin penetration due to its increased lipophilicity. This derivative is a component of popular commercial ingredients like Matrixyl 3000.

Biotinyl Tripeptide-1

Biotinyl tripeptide-1 represents an innovation in hair care applications. This derivative has been shown to:

• Extend the anagen (growth) phase of the hair growth cycle

• Stimulate hair follicle cells, increasing their proliferation and activity

• Improve blood circulation to the scalp

• Increase keratin production, leading to stronger hair

Research Horizons and Future Perspectives

Ongoing research continues to explore new applications and delivery systems for tripeptide-1 kollaren:

Novel Delivery Systems

Advanced delivery technologies are being developed to enhance the permeability and stability of tripeptide-1, including:

• Liposomal encapsulation

• Nanoparticle-based delivery

• Transfersome formulations

• Microemulsion systems

Emerging Applications

Beyond skin and hair care, research is investigating the potential of tripeptide-1 in:

• Promoting nerve tissue regeneration

• Enhancing wound healing in difficult-to-treat conditions

• Supporting collagen regeneration in joint tissues

• Addressing age-related extracellular matrix degradation in various organs